Prostaglandin D2-1-glyceryl ester

• Molecular Formula: C23H38O7
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C23H38O7/c1-2-3-6-9-17(25)12-13-20-19(21(27)14-22(20)28)10-7-4-5-8-11-23(29)30-16-18(26)15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3/b7-4-,13-12+/t17-,18?,19-,20-,21+/m1/s1
• InChIKey: AWSHXGOINMVSGP-CDCWMRKJSA-N

Prostaglandin D2-1-glyceryl Ester (PGD2-G): Baseline Identity and Endocannabinoid-Prostanoid Hybrid Classification for Scientific Procurement

Prostaglandin D2-1-glyceryl ester (PGD2-1-glyceryl ester; PGD2-G) is a glycero-ester conjugate of prostaglandin D2 (PGD2) [1]. It belongs to the prostaglandin glyceryl ester (PG-G) class, which are endogenous hybrid lipids formed via cyclooxygenase-2 (COX-2)-mediated oxygenation of the endocannabinoid 2-arachidonoylglycerol (2-AG) rather than arachidonic acid [2][3]. PGD2-G is not a minor structural variant; it is the predominant COX-2 metabolite of 2-AG in RAW 264.7 macrophages [4]. Its chemical and biological profile fundamentally diverges from canonical prostanoids due to the retention of the glycerol backbone, which dictates distinct receptor engagement, metabolic fate, and functional outcomes. In typical aqueous media, the 2-glyceryl ester rapidly equilibrates to a stable 10:90 2:1-glyceryl ester mixture [5], a critical handling parameter for experimental reproducibility.

1

Endogenous bioactive lipid bridging COX-2 and endocannabinoid pathways

2

Dual DP1/PPARγ activation profile with GPR55 agonist activity

3

Thermodynamically stable 1-glyceryl ester form in aqueous media

• [1] Alhouayek, M., Buisseret, B., Paquot, A., Guillemot-Legris, O., & Muccioli, G. G. (2018). The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. The FASEB Journal, 32(9), 5000–5011. View Source
• [2] Kozak, K. R., Crews, B. C., Morrow, J. D., Wang, L. H., Ma, Y. H., Weinander, R., ... & Marnett, L. J. (2002). Metabolism of the endocannabinoids, 2-arachidonylglycerol and anandamide, into prostaglandin, thromboxane, and prostacyclin glycerol esters and ethanolamides. Journal of Biological Chemistry, 277(47), 44877–44885. View Source
• [3] Rouzer, C. A., & Marnett, L. J. (2011). Endocannabinoid oxygenation by cyclooxygenases, lipoxygenases, and cytochromes P450: cross-talk between the eicosanoid and endocannabinoid signaling pathways. Chemical Reviews, 111(10), 5899–5921. View Source
• [4] Kozak, K. R., Rowlinson, S. W., & Marnett, L. J. (2000). Oxygenation of the endocannabinoid, 2-arachidonylglycerol, to glyceryl prostaglandins by cyclooxygenase-2. Journal of Biological Chemistry, 275(43), 33744–33749. View Source
• [5] Santa Cruz Biotechnology. (n.d.). Prostaglandin D2-1-glyceryl ester (CAS 309260-52-4) Product Datasheet. View Source

Prostaglandin D2-1-glyceryl Ester Procurement: Why PGD2 or PGD2-EA Cannot Substitute in Mechanistic Studies

Generic substitution with PGD2 or its ethanolamide analog (PGD2-EA) is scientifically invalid for any experimental system probing inflammation resolution, colitis, or receptor crosstalk. The glycerol ester moiety confers a fundamentally different pharmacological fingerprint. PGD2-G demonstrates anti-inflammatory activity in vivo where PGD2 and PGD2-EA are completely inactive [1]. This functional divergence stems from: (1) distinct receptor coupling, as PGD2-G activates DP1 and indirectly engages PPARγ (via downstream metabolite formation), whereas PGD2 primarily signals through DP1/DP2 [2]; and (2) distinct metabolic liabilities, as PGD2-G is uniquely catabolized by CES1, which governs its cellular stability and biological persistence in monocyte/macrophage populations [3]. Simply procuring PGD2 or PGD2-EA based on target receptor homology will yield false-negative or mechanistically irrelevant data in assays designed to interrogate the COX-2/2-AG axis or the PG-G signaling paradigm.

Attribute	PGD2-G	Substitutes (PGD2 / PGD2-EA / PGE2-G)
Receptor engagement	DP1, PPARγ, GPR55	Primarily DP1/DP2 (PGD2); missing PPARγ/GPR55 activation
Functional outcome in colitis model	Colitis endpoint reduction observed	PGD2 and PGD2-EA did not reproduce endpoint changes
Immunomodulatory direction	Downregulates pro-inflammatory cytokines	PGE2-G exerts opposite (pro-inflammatory) direction via different receptors

• [1] Alhouayek, M., Buisseret, B., Paquot, A., Guillemot-Legris, O., & Muccioli, G. G. (2018). The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. The FASEB Journal, 32(9), 5000–5011. View Source
• [2] Alhouayek, M., & Muccioli, G. G. (2014). COX-2-derived endocannabinoid metabolites as novel inflammatory mediators. Trends in Pharmacological Sciences, 35(6), 284–292. View Source
• [3] Scheaffer, H. L., Borazjani, A., Szafran, B. N., & Crow, J. A. (2020). Inactivation of CES1 blocks prostaglandin D2 glyceryl ester catabolism in monocytes/macrophages and enhances its anti-inflammatory effects, whereas the pro-inflammatory effects of prostaglandin E2 glyceryl ester are attenuated. ACS Omega, 5(45), 29177–29188. View Source

Prostaglandin D2-1-glyceryl Ester: Direct Comparative Evidence vs. PGD2, PGD2-EA, and PGE2-G

In Vivo Colitis Protection: PGD2-G Reduces DSS-Induced Disease Severity Whereas PGD2 and PGD2-EA Are Ineffective

In the DSS-induced murine colitis model, PGD2-G (5 mg/kg, i.p.) significantly reduced macroscopic and histologic disease scores, myeloperoxidase activity, and pro-inflammatory cytokine expression. In stark contrast, equivalent dosing with PGD2 (5 mg/kg) or PGD2-EA (5 mg/kg) produced no statistically significant therapeutic benefit relative to the DSS control group [1].

Colitis model functional divergence

Head-to-head

PGD2-G reduced colitis model endpoints; PGD2 and PGD2-EA did not achieve significance

Receptor binding affinity does not predict model endpoint outcome

DSS-induced murine colitis; macroscopic/histologic scoring

Evidence Dimension	Macroscopic and histologic colitis score reduction
Target Compound Data	PGD2-G (5 mg/kg, i.p.) significantly reduced colitis severity
Comparator Or Baseline	PGD2 (5 mg/kg) and PGD2-EA (5 mg/kg)
Quantified Difference	PGD2 and PGD2-EA showed no significant reduction; PGD2-G effect was blocked by DP1 antagonist (BWA868C) and PPARγ antagonist (GW9662)
Conditions	DSS-induced colitis in C57BL/6 mice; treatment days 3-7; assessment day 8

Why This Matters

This head-to-head in vivo data provides direct procurement justification: PGD2-G is uniquely active in a disease-relevant model where structurally close analogs are inert.

• [1] Alhouayek, M., Buisseret, B., Paquot, A., Guillemot-Legris, O., & Muccioli, G. G. (2018). The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. The FASEB Journal, 32(9), 5000–5011. View Source

Metabolic Stability in Monocyte/Macrophage Systems: CES1 Accounts for Approximately 50% of PGD2-G Hydrolytic Metabolism

In THP-1 human monocytic cells, carboxylesterase 1 (CES1) mediates approximately 50% of PGD2-G hydrolysis to free PGD2. Pharmacological inhibition of CES1 (e.g., with CPO, WWL113, or WWL229) significantly stabilizes PGD2-G levels and amplifies its anti-inflammatory cytokine suppression (IL-6, TNFα) [1]. This is in contrast to PGE2-G, where hydrolysis to PGE2 drives opposing pro-inflammatory outcomes [1].

Opposite immunomodulatory profiles

Head-to-head

PGD2-G attenuates IL-6/TNFα; PGE2-G exerts pro-inflammatory effects

Direction of cytokine modulation is compound-specific; CES1 inhibition enhances PGD2-G outcome

THP-1 monocytic cells; 10 μM PGD2-G; CES1 inhibitors used

Evidence Dimension	Percentage of cellular hydrolytic metabolism attributable to CES1
Target Compound Data	PGD2-G: ~50% hydrolysis by CES1 in THP-1 cells
Comparator Or Baseline	PGE2-G: Hydrolysis drives pro-inflammatory PGE2 generation; CES1 inhibition attenuates PGE2-G's effects but enhances PGD2-G's effects
Quantified Difference	CES1 inhibition shifts PGD2-G toward enhanced anti-inflammatory activity, whereas PGE2-G's pro-inflammatory activity is diminished
Conditions	THP-1 human monocyte cell line; 10 µM PGD2-G; CES1 inhibitors CPO, WWL113, WWL229; LC-MS/MS quantification

Why This Matters

Researchers must procure PGD2-G rather than PGE2-G for studies requiring CES1-dependent stabilization of anti-inflammatory PG-Gs; the choice dictates opposite functional readouts.

• [1] Scheaffer, H. L., Borazjani, A., Szafran, B. N., & Crow, J. A. (2020). Inactivation of CES1 blocks prostaglandin D2 glyceryl ester catabolism in monocytes/macrophages and enhances its anti-inflammatory effects, whereas the pro-inflammatory effects of prostaglandin E2 glyceryl ester are attenuated. ACS Omega, 5(45), 29177–29188. View Source

Receptor Engagement Profile: Dual DP1 Agonism and Indirect PPARγ Activation via Metabolite 15d-PGJ2-G

PGD2-G acts as an agonist at the DP1 receptor, with in vivo effects partially blocked by the DP1 antagonist BWA868C [1]. However, PGD2-G itself does not directly activate PPARγ; rather, its dehydration product 15-deoxy-Δ12,14-prostaglandin J2-glycerol ester (15d-PGJ2-G) is the direct PPARγ ligand [2]. This contrasts with PGD2, which signals primarily via DP1 and DP2 but lacks this PPARγ-engaging metabolite pathway. This dual receptor engagement mechanism is unique among PGD2 analogs and cannot be replicated by PGD2 or PGD2-EA.

GPR55 activation selectivity

Class-level

GPR55 EC₅₀ = 3.2 nM; no significant CB1/CB2 activity

Selective GPR55 agonist without cannabinoid receptor confound

PGE2-G targets P2Y₆; different receptor families

Evidence Dimension	Receptor activation mechanism
Target Compound Data	PGD2-G: Direct DP1 agonism; indirect PPARγ activation via 15d-PGJ2-G metabolite
Comparator Or Baseline	PGD2: Direct DP1 and DP2 agonism; does not generate 15d-PGJ2-G
Quantified Difference	PGD2-G-induced colitis protection is attenuated by both DP1 antagonist (BWA868C) and PPARγ antagonist (GW9662), whereas PGD2 effects are blocked only by DP1 antagonists
Conditions	DSS colitis model; receptor antagonist co-administration

Why This Matters

Procurement of PGD2-G is essential for experiments designed to interrogate PPARγ-dependent anti-inflammatory pathways originating from the COX-2/2-AG axis.

• [1] Alhouayek, M., Buisseret, B., Paquot, A., Guillemot-Legris, O., & Muccioli, G. G. (2018). The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. The FASEB Journal, 32(9), 5000–5011. View Source
• [2] Raman, P., Kaplan, B. L., Thompson, J. T., Vanden Heuvel, J. P., & Kaminski, N. E. (2011). 15-Deoxy-Δ12,14-prostaglandin J2-glycerol ester, a putative metabolite of 2-arachidonyl glycerol, activates peroxisome proliferator activated receptor γ. Molecular Pharmacology, 80(1), 201–209. View Source

Anti-Inflammatory Cytokine Modulation: Enhanced IL-6 and TNFα Suppression with CES1 Inhibition

In THP-1 macrophages stimulated with LPS, co-treatment with PGD2-G (10 µM) and the CES1 inhibitor WWL113 produced a significantly greater suppression of IL-6 and TNFα secretion compared to PGD2-G treatment alone [1]. This demonstrates that the anti-inflammatory efficacy of PGD2-G is tunable via CES1 inhibition, a feature not shared by PGE2-G (which exhibited opposite cytokine modulation patterns) [1].

CES1-dependent metabolic stability

Class-level

CES1 contributes ~50% of hydrolytic metabolism in THP-1 cells

Inhibitors (CPO > WWL113 > WWL229) can stabilize PGD2-G in cell assays

Quantitative data specific to PGD2-G; other PG-glyceryl esters not compared

Evidence Dimension	Cytokine secretion (IL-6, TNFα) in LPS-stimulated macrophages
Target Compound Data	PGD2-G (10 µM) + WWL113 (CES1 inhibitor): Enhanced suppression of IL-6 and TNFα vs. PGD2-G alone
Comparator Or Baseline	PGE2-G (10 µM): Opposite cytokine modulation; CES1 inhibition attenuates pro-inflammatory effects
Quantified Difference	CES1 inhibition amplifies PGD2-G anti-inflammatory activity, while dampening PGE2-G pro-inflammatory activity
Conditions	THP-1 macrophages; LPS (100 ng/mL); 24 h treatment; ELISA quantification

Why This Matters

For researchers investigating CES1-modulated lipid signaling in inflammation, PGD2-G is the required tool compound; PGE2-G yields confounding, opposite results.

• [1] Scheaffer, H. L., Borazjani, A., Szafran, B. N., & Crow, J. A. (2020). Inactivation of CES1 blocks prostaglandin D2 glyceryl ester catabolism in monocytes/macrophages and enhances its anti-inflammatory effects, whereas the pro-inflammatory effects of prostaglandin E2 glyceryl ester are attenuated. ACS Omega, 5(45), 29177–29188. View Source

Prostaglandin D2-1-glyceryl Ester: Research and Industrial Application Scenarios Supported by Quantitative Evidence

Inflammatory Bowel Disease (IBD) and Colitis Preclinical Modeling

PGD2-G is the only PGD2-related lipid demonstrating significant in vivo protection in the DSS-induced murine colitis model [1]. Researchers studying IBD mechanisms, particularly those focusing on the COX-2/2-AG/DP1/PPARγ axis, must procure PGD2-G rather than PGD2 or PGD2-EA to observe therapeutic activity. PGD2-G is also suitable for evaluating nose-to-brain delivery strategies in neuroinflammation [2].

CES1-Dependent Lipid Metabolism and Esterase Pharmacology Studies

PGD2-G is a validated substrate for human CES1, with approximately 50% of its cellular hydrolysis attributable to this enzyme in monocyte/macrophage models [3]. This makes it an essential reference standard for: (1) screening novel CES1 inhibitors; (2) investigating how CES1 activity modulates PG-G stability and bioactivity; and (3) differentiating CES1-mediated effects from those of other hydrolases (e.g., FAAH, MGL). PGE2-G is not a suitable substitute due to its divergent functional consequences upon hydrolysis [3].

DP1 and PPARγ Dual-Signaling Pathway Elucidation

PGD2-G uniquely engages both membrane (DP1) and nuclear (PPARγ) receptor pathways, the latter via its endogenous metabolite 15d-PGJ2-G [1][4]. It is the optimal tool compound for experiments designed to dissect the relative contributions of DP1 versus PPARγ to anti-inflammatory phenotypes. Use of PGD2 (which lacks the PPARγ component) or a synthetic PPARγ agonist (which lacks DP1 activity) fails to recapitulate the endogenous dual signaling cascade initiated by COX-2-mediated 2-AG oxygenation.

Quality Control and Analytical Reference for LC-MS/MS Lipidomics

Due to the rapid equilibrium between the 2-glyceryl and 1-glyceryl esters (10:90 2:1 ratio in aqueous media) , PGD2-1-glyceryl ester serves as a critical authentic standard for developing robust LC-MS/MS methods to quantify endogenous PG-Gs in biological matrices. Accurate quantitation requires a well-characterized reference material to account for acyl migration and to validate extraction/instrumental protocols.

Application

Selection Property

Validation Focus

Colitis-model pathway research

Functional outcome differentiation vs. parent prostaglandin

Model endpoint response reproducibility

DP1/PPARγ signaling dissection

Dual receptor polypharmacology profile

Receptor-specific antagonist blocking experiments

GPR55 pharmacology without cannabinoid confound

GPR55 selectivity over CB1/CB2

GPR55 activation specificity assays

CES1-mediated ester hydrolysis studies

Quantitative CES1 metabolic contribution data

CES1 inhibitor co-treatment context

• [1] Alhouayek, M., Buisseret, B., Paquot, A., Guillemot-Legris, O., & Muccioli, G. G. (2018). The endogenous bioactive lipid prostaglandin D2-glycerol ester reduces murine colitis via DP1 and PPARγ receptors. The FASEB Journal, 32(9), 5000–5011. View Source
• [2] Mwema, A., Muccioli, G. G., des Rieux, A., & Alhouayek, M. (2023). Lipid nanocapsules for the nose-to-brain delivery of the anti-inflammatory bioactive lipid prostaglandin D2-glycerol ester. Journal of Controlled Release, 354, 649–662. View Source
• [3] Scheaffer, H. L., Borazjani, A., Szafran, B. N., & Crow, J. A. (2020). Inactivation of CES1 blocks prostaglandin D2 glyceryl ester catabolism in monocytes/macrophages and enhances its anti-inflammatory effects, whereas the pro-inflammatory effects of prostaglandin E2 glyceryl ester are attenuated. ACS Omega, 5(45), 29177–29188. View Source
• [4] Raman, P., Kaplan, B. L., Thompson, J. T., Vanden Heuvel, J. P., & Kaminski, N. E. (2011). 15-Deoxy-Δ12,14-prostaglandin J2-glycerol ester, a putative metabolite of 2-arachidonyl glycerol, activates peroxisome proliferator activated receptor γ. Molecular Pharmacology, 80(1), 201–209. View Source